Cas no 1803962-58-4 (Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803962-58-4
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4814375
• Update Time: 2025-05-22

Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-2-19-9(18)5-3-4(6(11)12)7(17)16-8(5)20-10(13,14)15/h3,6H,2H2,1H3,(H,16,17)
• InChI Key： MYAHWVOGOODNMJ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C(=O)OCC)C=1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803962-58-4)

Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803962-58-4) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in agrochemicals, medicinal chemistry, and material science, highlighting its versatility and importance in modern synthetic chemistry.

The structural features of this compound, including the presence of multiple fluorine atoms, contribute to its enhanced metabolic stability and lipophilicity, making it an attractive candidate for drug discovery. Recent research has focused on its role as a building block for the development of new antifungal and antibacterial agents, leveraging the electron-withdrawing properties of the trifluoromethoxy group to improve target binding affinity. Additionally, its utility in the synthesis of heterocyclic compounds has been demonstrated, with several studies reporting its use in the construction of complex molecular scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the development of kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization at the 2-hydroxy and 5-carboxylate positions, enabling the synthesis of diverse analogs with varying biological activities. Another recent publication in Bioorganic & Medicinal Chemistry Letters explored its use in the design of novel anti-inflammatory agents, demonstrating its efficacy in modulating key inflammatory pathways.

From a synthetic perspective, the compound's stability under various reaction conditions has been a subject of interest. A 2022 study in Organic Process Research & Development detailed an optimized large-scale synthesis protocol for Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate, emphasizing its scalability and cost-effectiveness for industrial applications. The study also addressed challenges related to the purification and isolation of the compound, providing valuable insights for process chemists.

Looking ahead, the compound's potential extends beyond traditional pharmaceutical applications. Emerging research suggests its utility in the development of fluorescent probes and imaging agents, capitalizing on the unique photophysical properties imparted by its fluorinated substituents. Furthermore, its role in agrochemical research continues to expand, with recent patents highlighting its incorporation into next-generation pesticides and herbicides.

In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803962-58-4) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing and future studies, with the potential to drive innovation across multiple scientific disciplines. Continued exploration of its synthetic and biological properties is expected to yield further breakthroughs in drug discovery and beyond.